
molecular structure of 3-Ethyl-5-
methylisoxazole-4-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Ethyl-5-methylisoxazole-4-

carboxylic acid

Cat. No.: B099259 Get Quote

Technical Guide: 3-Ethyl-5-methylisoxazole-4-
carboxylic acid
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3-Ethyl-5-methylisoxazole-4-carboxylic acid. The information is intended

for researchers, scientists, and professionals in the field of drug development who are

interested in the chemical and physical characteristics of this compound.

Molecular Structure and Identification
3-Ethyl-5-methylisoxazole-4-carboxylic acid is a substituted isoxazole, a class of five-

membered heterocyclic compounds containing one nitrogen and one oxygen atom in adjacent

positions. The isoxazole ring is a common scaffold in medicinal chemistry, known to be a part of

various biologically active molecules.
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Identifier Value

IUPAC Name 3-ethyl-5-methylisoxazole-4-carboxylic acid

CAS Number 17147-85-2[1]

Molecular Formula C₇H₉NO₃[1]

Molecular Weight 155.15 g/mol [1]

Canonical SMILES CCC1=C(C(=O)O)C(=NO1)C[1]

InChI
InChI=1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)11-8-

5/h3H2,1-2H3,(H,9,10)[1]

InChIKey RSWFHHWVFZWIMV-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 3-Ethyl-5-
methylisoxazole-4-carboxylic acid is provided below. It is important to note that experimental

data for several of these properties are not readily available in the literature.

Property Value Source

Physical State
Solid, white to cream

powder[1][2]
Commercial Suppliers

Melting Point 121-125 °C[1] Sigma-Aldrich

pKa (Predicted) 2.42 ± 0.32 ChemicalBook

Solubility

Limited solubility is expected in

water, with higher solubility in

polar organic solvents.[1][2]

General knowledge on

isoxazoles

logP (Predicted) Data not available

Spectroscopic Data
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Detailed experimental spectroscopic data for 3-Ethyl-5-methylisoxazole-4-carboxylic acid
are not widely available in public databases. Researchers are advised to acquire their own

analytical data for structural confirmation.

Synthesis and Experimental Protocols
The synthesis of 3-Ethyl-5-methylisoxazole-4-carboxylic acid can be achieved through a

two-step process involving the synthesis of the corresponding ethyl ester followed by

hydrolysis.

Step 1: Synthesis of Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate

A detailed and reliable protocol for the synthesis of the ethyl ester precursor has been

published in Organic Syntheses. The procedure involves the reaction of ethyl β-

pyrrolidinocrotonate with 1-nitropropane in the presence of triethylamine and phosphorus

oxychloride.

Experimental Protocol (Adapted from Organic Syntheses)

Materials: Ethyl β-pyrrolidinocrotonate, 1-nitropropane, triethylamine, chloroform,

phosphorus oxychloride, 6 N hydrochloric acid, 5% aqueous sodium hydroxide, saturated

brine, anhydrous magnesium sulfate.

Procedure:

Ethyl β-pyrrolidinocrotonate (1.00 mole), 1-nitropropane (1.29 mole), and triethylamine are

dissolved in chloroform in a three-necked flask fitted with a dropping funnel and a gas-inlet

tube.

The flask is cooled in an ice bath under a nitrogen atmosphere.

A solution of phosphorus oxychloride (1.11 mole) in chloroform is added slowly from the

dropping funnel while stirring.

After the addition is complete, the reaction mixture is poured into a separatory funnel and

washed with cold water.
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The chloroform layer is washed with 6 N hydrochloric acid, followed by 5% aqueous

sodium hydroxide and saturated brine.

The organic layer is dried over anhydrous magnesium sulfate and filtered.

The solvent is removed using a rotary evaporator, and the product is distilled under

vacuum to yield ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate.

Step 2: Hydrolysis to 3-Ethyl-5-methylisoxazole-4-carboxylic acid

The ethyl ester can be hydrolyzed to the carboxylic acid using a strong acid or base. A general

procedure for the hydrolysis of a similar isoxazole ester is described below.

Experimental Protocol (General Procedure)

Materials: Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, potassium hydroxide, ethanol,

water, hydrochloric acid.

Procedure:

A mixture of the ethyl ester, potassium hydroxide, ethanol, and water is stirred at room

temperature for 2 hours, followed by 2 hours at reflux.

The ethanol is removed in vacuo.

The aqueous solution is cooled and acidified with hydrochloric acid.

The resulting solid precipitate is filtered, washed with water, and can be further purified by

trituration with a suitable solvent like methanol to yield 3-Ethyl-5-methylisoxazole-4-
carboxylic acid.
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Step 1: Ester Synthesis
Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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